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Compound of Interest

Compound Name: Dipropyl sulfate

Cat. No.: B1346888

An In-depth Technical Guide to Dipropyl Sulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dipropyl sulfate (CAS No: 598-05-
0), a reactive chemical intermediate. The information is compiled for professionals in research
and development who require detailed data on its properties, synthesis, reactivity, and safety
considerations.

Chemical Identification and Properties

Dipropyl sulfate, also known as sulfuric acid, dipropyl ester, is a dialkyl sulfate used in organic
synthesis.[1] Its primary identifier is CAS Number 598-05-0.[2][3][4][5]

Physical and Chemical Properties

The key physical and chemical properties of dipropyl sulfate are summarized in the table
below for easy reference.
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Property Value Source(s)
CAS Number 598-05-0 [21[31[41[5]
Molecular Formula CeH1404S [21[31[4]
Molecular Weight 182.24 g/mol [2][3]
Appearance Colorless to pale yellow liquid [4]

Boiling Point 115 °C at 16 mmHg [3]

Density 1.109 g/mL at 20 °C [3]
Refractive Index n20/D 1.413 [3]

Flash Point 105.3 °C [3]
Solubility Soluble in organic solvents; 4]

limited solubility in water.

Storage Temperature 10°C - 25°C is recommended. [2]

Synthesis and Reactivity
Synthesis

A detailed, peer-reviewed laboratory protocol for the synthesis of dipropyl sulfate is not readily
available in the public literature. However, based on general principles of organic chemistry and
identified upstream products, two primary synthesis routes are plausible:

« Esterification of Propan-1-ol: The direct reaction of propan-1-ol with a strong dehydrating
agent like concentrated sulfuric acid. This is a standard method for producing dialkyl sulfates.

o Oxidation of Dipropyl Sulfite: The oxidation of dipropyl sulfite would also yield dipropyl
sulfate.

A generalized reaction scheme for the esterification route is presented below.
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Caption: Plausible synthesis of dipropyl sulfate via dehydration.

Chemical Reactivity

Dipropyl sulfate's primary utility in chemical synthesis stems from its function as a propylating
agent. The sulfate group is an excellent leaving group, facilitating the transfer of a propyl group
to a nucleophile. It is known to react with amines, chlorides, and hydrogen chloride to form
dipropyl sulfonic acids.

This reactivity makes it a useful intermediate in the production of various compounds, including
detergents and surfactants.[3]

A general scheme for the alkylation of an amine is shown below.
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Caption: General alkylation reaction with an amine.

Toxicological Profile and Safety

Dipropyl sulfate is a hazardous chemical and must be handled with appropriate safety
precautions.

Summary of Hazards
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Classification and

Hazard Type Source(s
i Statement (s)

Acute Toxicity (Oral, Dermal, Toxic/Harmful if swallowed, in

Inhalation) contact with skin, or if inhaled.

: i . Causes severe skin burns and
Skin Corrosion/Irritation [5]
eye damage.

Eye Damage/Irritation Causes serious eye damage.

) o No data available for dipropyl
Carcinogenicity at [6]
sulfate.

Mutagenicity No data available.

Important Note on Carcinogenicity: While there is no specific carcinogenicity data for dipropyl
sulfate, the isomeric compound, diisopropyl sulfate (CAS No: 2973-10-6), is classified by the
International Agency for Research on Cancer (IARC) as a Group 2B carcinogen, meaning it is
"possibly carcinogenic to humans". This is based on sufficient evidence for carcinogenicity in
experimental animals. Given the structural similarity, it is prudent to handle dipropyl sulfate as
a potential carcinogen.

Safe Handling Protocol

Due to its hazardous nature, strict safety protocols must be followed when handling dipropyl
sulfate. The following workflow outlines the essential steps for safe handling.
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Start: Handling Dipropy! Sulfate

1. Risk Assessment
- Review SDS
- Identify hazards

A

2. Personal Protective Equipment (PPE)
- Chemical resistant gloves
- Safety goggles & face shield
- Lab coat / Impervious clothing

Y

3. Engineering Controls
- Use in a chemical fume hood
- Ensure adequate ventilation

Y

4. Handling Procedure
- Avoid contact with skin and eyes
- Do not breathe vapors
- Prevent spills

/

¥

Sl Ocouws =

Spill Response
- Evacuate area
- Absorb with inert material
- Collect for disposal

\

5. Waste Disposal
- Collect in sealed, labeled containers
- Dispose as hazardous waste via
approved channels

A

6. Decontamination
- Wash hands and exposed skin
thoroughly after handling
- Clean work surfaces

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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